Cas no 107430-57-9 (Benzoic acid,4-(6-methoxy-2-naphthalenyl)-)

• Product Name: Benzoic acid,4-(6-methoxy-2-naphthalenyl)-
• CAS No: 107430-57-9
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• MDL: MFCD08457010
• CID: 127545
• Update Time: 2024-01-25

Benzoic acid,4-(6-methoxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(6-methoxy-2-naphthalenyl)-
• 4-(6-HYDROXYNAPHTHALEN-2-YL)BENZOIC ACID
• 4-(6-methoxy-2-naphthalenyl)Benzoic acid
• 2-(4'-Carboxyphenyl)-6-methoxynaphthalene
• Benzoic acid,4-(6-methoxy-2-naphthalenyl)
• Benzoic acid, 4-(6-methoxy-2-naphthalenyl)-

• MDL： MFCD08457010
• Inchi： 1S/C18H14O3/c1-21-17-9-8-15-10-14(6-7-16(15)11-17)12-2-4-13(5-3-12)18(19)20/h2-11H,1H3,(H,19,20)
• InChI Key： CHAKHWYFOPIVQR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2=CC=C3C(=C2)C=CC(OC)=C3)C=C1

Computed Properties

• Exact Mass: 264.07900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 483.3±33.0 °C(Predicted)
• PSA: 57.53000
• LogP: 3.91060
• pka: 4.14±0.10(Predicted)